2-[1-(4-biphenylylmethyl)-3-oxo-2-piperazinyl]-N,N-dimethylacetamide

• IUPAC Name: N,N-dimethyl-2-[3-oxo-1-[(4-phenylphenyl)methyl]piperazin-2-yl]acetamide
• InChI: InChI=1S/C21H25N3O2/c1-23(2)20(25)14-19-21(26)22-12-13-24(19)15-16-8-10-18(11-9-16)17-6-4-3-5-7-17/h3-11,19H,12-15H2,1-2H3,(H,22,26)
• InChI Key: VRYQKCFAVBOOAM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1C(=O)NCCN1CC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

2-[1-(4-biphenylylmethyl)-3-oxo-2-piperazinyl]-N,N-dimethylacetamide is a chemical compound that belongs to the class of piperazine derivatives. It is commonly referred to as BMS-512148 and is used in scientific research for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of BMS-512148 is not fully understood. However, it is believed to act as a modulator of the sigma-1 receptor, which is involved in various physiological processes such as cell survival, neuroprotection, and neurotransmitter release. BMS-512148 has been shown to bind to the sigma-1 receptor with high affinity, leading to the modulation of its activity.
Biochemical and Physiological Effects
BMS-512148 has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, it has been shown to have analgesic effects by modulating the activity of pain-sensing neurons.

Advantages and Limitations for Lab Experiments

BMS-512148 has several advantages for lab experiments. It has high potency and selectivity for the sigma-1 receptor, making it a useful tool for studying the role of this receptor in various physiological processes. It is also stable and easy to handle, making it a convenient compound for experimental use. However, one limitation of BMS-512148 is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on BMS-512148. One area of interest is its potential as a treatment for neuropathic pain. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential as a treatment for anxiety and depression. Studies have shown promising results in animal models, but further research is needed to determine its effectiveness in humans. Additionally, further research is needed to fully understand the mechanism of action of BMS-512148 and its role in various physiological processes.

Synthesis Methods

The synthesis of BMS-512148 involves the reaction of 4-biphenylylmethyl chloride with N,N-dimethylacetamide followed by the addition of piperazine-2,3-dione. The resulting compound is then purified through recrystallization to obtain a white crystalline solid. The yield of the synthesis method is approximately 70%.

Scientific Research Applications

BMS-512148 has been extensively studied for its potential therapeutic properties. It has been found to exhibit antitumor, anti-inflammatory, and analgesic effects. In addition, it has been shown to have potential as a treatment for neuropathic pain, anxiety, and depression.